Cas no 1804840-20-7 (3-Iodo-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-carboxylic acid)

• Product Name: 3-Iodo-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-carboxylic acid
• CAS No: 1804840-20-7
• MF: C₈H₂F₆INO₃
• MW: 401.001275539398
• CID: 4839406
• Update Time: 2025-07-21

3-Iodo-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-carboxylic acid

• Inchi： 1S/C8H2F6INO3/c9-7(10,11)5-2(15)1-3(19-8(12,13)14)4(16-5)6(17)18/h1H,(H,17,18)
• InChI Key： DMABMEGOEWVNDS-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C(=O)O)N=C1C(F)(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 346
• XLogP3: 3.5
• Topological Polar Surface Area: 59.4

Additional information on 3-Iodo-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-carboxylic acid

Introduction to 3-Iodo-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-carboxylic acid (CAS No. 1804840-20-7) and Its Applications in Modern Chemical Biology

3-Iodo-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-carboxylic acid, identified by the CAS number 1804840-20-7, is a sophisticated heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and roles in drug development. The unique structural features of this molecule, including the presence of an iodo substituent, trifluoromethoxy groups, and a trifluoromethyl group, contribute to its remarkable chemical properties and potential applications in synthetic chemistry and medicinal chemistry.

The structural composition of 3-Iodo-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-carboxylic acid makes it a valuable intermediate in the synthesis of various biologically active molecules. The iodo group provides a reactive handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura, Stille, or Sonogashira couplings, which are pivotal in constructing complex organic frameworks. Additionally, the trifluoromethoxy and trifluoromethyl groups introduce electron-withdrawing effects and lipophilicity, respectively, which can modulate the pharmacokinetic and pharmacodynamic properties of derived compounds.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. 3-Iodo-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-carboxylic acid has emerged as a key building block in this endeavor. For instance, its incorporation into kinase inhibitors has shown promising results in preclinical studies. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop targeted therapies that minimize off-target effects.

Moreover, the compound's structural motifs have been explored in the development of antimicrobial agents. The combination of halogenated pyridines and fluorinated substituents often enhances the antimicrobial activity of small molecules by improving their ability to interact with bacterial enzymes and membranes. Recent studies have demonstrated that derivatives of 3-Iodo-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-carboxylic acid exhibit potent activity against drug-resistant bacterial strains, highlighting the compound's potential as a lead structure for novel antibiotics.

The pharmaceutical industry has also leveraged this compound in the synthesis of antiviral drugs. The unique electronic properties conferred by the fluorinated groups can influence the binding affinity of drug candidates to viral targets. For example, studies have shown that pyridine-based compounds can interfere with viral protease activity or inhibit viral entry into host cells. The versatility of 3-Iodo-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-carboxylic acid as a scaffold allows for rapid optimization of these properties through structure-activity relationship (SAR) studies.

Synthetic chemists have also capitalized on the reactivity of this compound to develop novel methodologies for constructing complex heterocyclic systems. The iodo group serves as an excellent precursor for introducing aryl or vinyl moieties via palladium-catalyzed cross-coupling reactions. These reactions are particularly useful in generating polycyclic architectures that mimic natural products or bioactive molecules. The trifluoromethoxy and trifluoromethyl groups further enhance the synthetic utility by influencing regioselectivity and stability under various reaction conditions.

The use of computational chemistry has further accelerated the discovery process involving 3-Iodo-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-carboxylic acid. Molecular modeling techniques allow researchers to predict the binding modes of this compound with biological targets with high accuracy. This approach has been instrumental in designing derivatives with improved potency and selectivity. Additionally, virtual screening methods have been employed to identify new applications for this compound by analyzing large databases of potential interactions.

In conclusion,3-Iodo-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-carboxylic acid (CAS No. 1804840-20-7) is a multifaceted compound with significant potential in pharmaceutical research and chemical biology. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules across various therapeutic areas. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.